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Compound Name: AMOZ-CHPh-4-O-C-acid

Cat. No.: B12388226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of AMOZ-CHPh-4-O-C-acid, a critical

hapten used in the development of immunoassays for the detection of furaltadone metabolite,

3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ). Furaltadone is a nitrofuran antibiotic,

and monitoring its residues in food products is crucial for safety. This document details the

chemical properties, synthesis, and application of AMOZ-CHPh-4-O-C-acid in a competitive

indirect enzyme-linked immunosorbent assay (ciELISA), providing researchers with the

necessary information to utilize this compound in their own studies.

Core Data Presentation
The key quantitative data for AMOZ-CHPh-4-O-C-acid is summarized in the table below for

easy reference.

Property Value

CAS Number 1149378-54-0

Molecular Formula C₁₇H₂₁N₃O₆

Molecular Weight 363.37 g/mol
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Experimental Protocols
The following protocols are based on the methodologies described in the scientific literature for

the synthesis of haptens and their use in developing immunoassays for AMOZ. The primary

reference for the development of an ELISA using AMOZ-CHPh-4-O-C-acid is the work by Xu

ZL, et al., published in Talanta in 2013.[1]

Synthesis of Immunizing Hapten (AMOZ-CHPh-4-O-C-
acid)
The synthesis of AMOZ-CHPh-4-O-C-acid involves the derivatization of AMOZ with 2-(4-

formylphenoxy) acetic acid.[1] This process introduces a spacer arm and a terminal carboxylic

acid group, which is essential for conjugation to carrier proteins.

Materials:

3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ)

2-(4-formylphenoxy) acetic acid

Sodium cyanoborohydride (NaCNBH₃)

Methanol

Distilled water

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Dichloromethane

Anhydrous sodium sulfate

Procedure:

Dissolve AMOZ in methanol.
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Add a solution of 2-(4-formylphenoxy) acetic acid in methanol to the AMOZ solution.

Adjust the pH of the mixture to approximately 6.0 using 1 M HCl.

Add sodium cyanoborohydride to the solution in small portions while stirring.

Allow the reaction to proceed at room temperature for 24 hours.

Quench the reaction by adding distilled water.

Adjust the pH to 3.0 with 1 M HCl and then to 9.0 with 1 M NaOH.

Extract the aqueous phase with dichloromethane.

Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent under

reduced pressure to yield the final product, AMOZ-CHPh-4-O-C-acid.

Conjugation of Hapten to Carrier Proteins (BSA and
OVA)
To elicit an immune response and for use in the ELISA, the synthesized hapten is covalently

linked to carrier proteins such as Bovine Serum Albumin (BSA) for immunization and

Ovalbumin (OVA) for coating the ELISA plate. The active ester method is commonly employed

for this conjugation.

Materials:

AMOZ-CHPh-4-O-C-acid

N-hydroxysuccinimide (NHS)

N,N'-Dicyclohexylcarbodiimide (DCC)

Dimethylformamide (DMF)

Bovine Serum Albumin (BSA)

Ovalbumin (OVA)
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Phosphate-buffered saline (PBS), pH 7.4

Dialysis tubing

Procedure:

Dissolve AMOZ-CHPh-4-O-C-acid, NHS, and DCC in DMF.[2]

Stir the mixture at room temperature for 12 hours to form the active ester.

Centrifuge the mixture to remove the dicyclohexylurea byproduct.

Dissolve BSA or OVA in PBS.

Slowly add the supernatant containing the activated hapten to the protein solution while

stirring.

Continue stirring the reaction mixture at 4°C for 24 hours.

Dialyze the conjugate against PBS for 3 days with several changes of the buffer to remove

unconjugated hapten.

Store the resulting immunogen (AMOZ-CHPh-4-O-C-acid-BSA) and coating antigen

(AMOZ-CHPh-4-O-C-acid-OVA) at -20°C.

Competitive Indirect ELISA (ciELISA) Protocol
This protocol outlines the use of the synthesized conjugates in a competitive indirect ELISA for

the detection of AMOZ.[3][4]

Materials:

Coating antigen (AMOZ-CHPh-4-O-C-acid-OVA)

Primary antibody (anti-AMOZ antibody, raised using AMOZ-CHPh-4-O-C-acid-BSA)

Horseradish peroxidase (HRP)-conjugated secondary antibody

AMOZ standard solutions
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Sample extracts

Coating buffer (carbonate-bicarbonate buffer, pH 9.6)

Washing buffer (PBS with 0.05% Tween 20, PBST)

Blocking buffer (e.g., 5% non-fat milk in PBST)

Substrate solution (TMB)

Stop solution (2 M H₂SO₄)

96-well microtiter plates

Procedure:

Coating: Dilute the coating antigen in coating buffer and add 100 µL to each well of a 96-well

plate. Incubate overnight at 4°C.

Washing: Wash the plate three times with washing buffer.

Blocking: Add 200 µL of blocking buffer to each well and incubate for 2 hours at 37°C to

block non-specific binding sites.

Washing: Wash the plate three times with washing buffer.

Competitive Reaction: Add 50 µL of AMOZ standard solution or sample extract and 50 µL of

the primary antibody solution to each well. Incubate for 1 hour at 37°C.

Washing: Wash the plate three times with washing buffer.

Secondary Antibody Incubation: Add 100 µL of HRP-conjugated secondary antibody to each

well and incubate for 1 hour at 37°C.

Washing: Wash the plate five times with washing buffer.

Substrate Reaction: Add 100 µL of TMB substrate solution to each well and incubate in the

dark for 15 minutes at room temperature.
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Stopping the Reaction: Add 50 µL of stop solution to each well.

Measurement: Read the absorbance at 450 nm using a microplate reader. The absorbance

is inversely proportional to the concentration of AMOZ in the sample.

Mandatory Visualizations
Logical Relationship of Hapten Synthesis and
Conjugation

AMOZ

AMOZ-CHPh-4-O-C-acid
(Hapten)

2-(4-formylphenoxy)
acetic acid

NHS, DCC
Activation Activated Hapten

(NHS-ester)

Immunogen
(Hapten-BSA)

Coating Antigen
(Hapten-OVA)

BSA

OVA

Click to download full resolution via product page

Caption: Workflow for the synthesis of AMOZ-CHPh-4-O-C-acid and its conjugation to carrier

proteins.

Experimental Workflow for Competitive Indirect ELISA
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Caption: Step-by-step workflow of the competitive indirect ELISA for AMOZ detection.

Signaling Pathways
AMOZ-CHPh-4-O-C-acid is a synthetic hapten designed for immunological assays. As such, it

is not known to be involved in or to modulate any biological signaling pathways. Its function is

to act as an epitope for antibody generation and detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

